Cas no 1806353-61-6 (2,5-Dibromo-4-fluorobenzotrifluoride)

• Product Name: 2,5-Dibromo-4-fluorobenzotrifluoride
• CAS No: 1806353-61-6
• MF: C₇H₂Br₂F₄
• MW: 321.892394542694
• CID: 4707641
• Update Time: 2025-11-01

2,5-Dibromo-4-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-fluorobenzotrifluoride

• Inchi： 1S/C7H2Br2F4/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
• InChI Key： UEYLUBCPAMKJNY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(F)(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2,5-Dibromo-4-fluorobenzotrifluoride

Introduction to 2,5-Dibromo-4-fluorobenzotrifluoride (CAS No. 1806353-61-6)

2,5-Dibromo-4-fluorobenzotrifluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. With the CAS number 1806353-61-6, this compound represents a derivative of benzotrifluoride, featuring both bromine and fluorine substituents, which contribute to its reactivity and utility in synthetic chemistry.

The molecular structure of 2,5-Dibromo-4-fluorobenzotrifluoride consists of a benzene ring substituted with three fluorine atoms at the 1, 3, and 5 positions, along with two bromine atoms at the 2 and 6 positions. This arrangement creates a highly electron-withdrawing environment, making the compound a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and fluorine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery and material science.

In recent years, 2,5-Dibromo-4-fluorobenzotrifluoride has been explored in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive scaffolds found in approved drugs, suggesting its potential as a precursor for therapeutic compounds. For instance, researchers have utilized this compound to synthesize derivatives with antimicrobial and anti-inflammatory properties. The electron-deficient nature of the molecule enhances its binding affinity to biological targets, making it a promising candidate for further medicinal chemistry investigations.

The agrochemical industry has also shown interest in 2,5-Dibromo-4-fluorobenzotrifluoride due to its ability to serve as a building block for herbicides and pesticides. The halogenated aromatic ring system provides a foundation for designing molecules that can interact selectively with biological pathways in pests or weeds. Recent studies have demonstrated the efficacy of certain analogs derived from this compound in controlling resistant weed species while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agricultural solutions.

From a synthetic chemistry perspective, 2,5-Dibromo-4-fluorobenzotrifluoride offers a versatile platform for exploring new reaction pathways and methodologies. The combination of bromine and fluorine substituents enables multiple synthetic strategies, including metal-catalyzed transformations and halogen exchange reactions. These features make it an attractive choice for chemists seeking to develop innovative synthetic routes to complex organic molecules. Additionally, the compound's stability under various reaction conditions enhances its practicality in industrial-scale applications.

Advances in computational chemistry have further illuminated the potential of 2,5-Dibromo-4-fluorobenzotrifluoride as a key intermediate. Molecular modeling studies have predicted its interaction with various enzymes and receptors, providing insights into its pharmacological profile. These predictions guide experimental efforts by highlighting promising directions for derivatization and optimization. Such interdisciplinary approaches are increasingly common in modern drug discovery pipelines.

The environmental impact of using 2,5-Dibromo-4-fluorobenzotrifluoride is another critical consideration. While halogenated compounds can pose ecological challenges if not handled properly, their controlled application in research and industry has led to significant advancements. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce environmental footprints. This includes exploring biodegradable derivatives and optimizing reaction conditions for higher yields.

In conclusion,2,5-Dibromo-4-fluorobenzotrifluoride (CAS No. 1806353-61-6) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthetic chemists and researchers developing novel therapeutics or crop protection agents. As scientific understanding evolves, so too will the ways in which this compound is utilized to address global challenges in medicine and agriculture.